Cas no 55954-61-5 (Pseudohypericin)

Pseudohypericin is a naturally occurring naphthodianthrone derivative, primarily found in Hypericum perforatum (St. John’s Wort). It is structurally related to hypericin and exhibits notable photodynamic and antiviral properties. Pseudohypericin demonstrates strong absorption in the visible spectrum, making it useful in photochemical applications. Research suggests potential activity against enveloped viruses due to its ability to generate reactive oxygen species under light exposure. Its stability and distinct spectroscopic characteristics also make it valuable for analytical and biochemical studies. Pseudohypericin is of interest in pharmacology and photodynamic therapy, though further investigation is required to fully elucidate its mechanisms and therapeutic potential.

Pseudohypericin structure

Product Name:Pseudohypericin

CAS No:55954-61-5

MF:C₃₀H₁₆O₉

MW:520.442648887634

MDL:MFCD00133794

CID:56875

PubChem ID:329815266

Update Time:2025-06-08

Pseudohypericin Chemical and Physical Properties

Names and Identifiers

- Pseudohypericin
- HA062629
- PSEUDOHYPERICIN(P) PrintBack
- 1,3,4,6,8,13-Hexahydroxy-10-hydroxymethyl-11-methyl-phenanthro[1,10,9,8-opqra]perylen-7,14-dion
- 1,3,4,6,8,13-hexahydroxy-10-hydroxymethyl-11-methyl-phenanthro[1,10,9,8-opqra]perylene-7,14-dione
- BIDD:PXR0086
- C30H16O9
- Phenanthro(1,10,9,8-opgra)perylene-7,14-dione,1,3,4,6,8,13-hexahydroxy-10-(hydroxymethyl)-11-methyl-,stereoisomer
- Psuedohypericin
- Pseudohypericin(6CI)
- MQ0U4663ZO
- Pseudohypericin , HPLC Grade
- Pseudohypericin, >=95% (HPLC)
- Pseudohypericin, analytical standard
- BCP15641
- NSC624609
- HSCI1_000222
- LMPK13040014
- BDBM50333880
- SMP2_000351
- O910
- hexahydroxy-(hyd
- DTXSID00204541
- 55954-61-5
- SCHEMBL25982
- 1,3,4,6,8,13-hexahydroxy-10-(hydroxymethyl)-11-methylphenanthro[1,10,9,8-opqra]perylene-7,14-dione
- Phenanthro(1,10,9,8-opgra)perylene-7,14-dione, 1,3,4,6,8,13-hexahydroxy-10-(hydroxymethyl)-11-methyl-, stereoisomer
- hexahydroxy-(hydroxymethyl)-methyl-[?]dione
- FT-0645051
- PSEUDOHYPERICIN (CONSTITUENT OF ST. JOHN'S WORT) [DSC]
- NSC-624609
- 9,11,13,16,18,20-hexahydroxy-5-(hydroxymethyl)-24-methyloctacyclo[13.11.1.12,10.03,8.04,25.019,27.021,26.014,28]octacosa-1(26),2,4(25),5,8,10,12,14(28),15(27),16,18,20,23-tridecaene-7,22-dione
- PHENANTHRO(1,10,9,8-OPQRA)PERYLENE-7,14-DIONE, 1,3,4,6,8,13-HEXAHYDROXY-10-(HYDROXYMETHYL)-11-METHYL-
- MFCD00133794
- HSDB 8107
- NS00094601
- UNII-MQ0U4663ZO
- Q-100649
- 5,9,11,18,22,24-hexahydroxy-13-(hydroxymethyl)-16-methyloctacyclo[13.11.1.1(2),(1)?.0(3),?.0?,(2)?.0(1)?,(2)?.0(2)(1),(2)?.0(1)?,(2)?]octacosa-1,3,5,8,10(28),11,13,15(27),16,18,21(26),22,24-tridecaene-7,20-dione
- YXBUQQDFTYOHQI-UHFFFAOYSA-N
- MDL： MFCD00133794
- Inchi： 1S/C30H16O9/c1-7-2-9(32)19-23-15(7)16-8(6-31)3-10(33)20-24(16)28-26-18(12(35)5-14(37)22(26)30(20)39)17-11(34)4-13(36)21(29(19)38)25(17)27(23)28/h2-5,31,34-39H,6H2,1H3
- InChI Key： NODGUBIGZKATOM-UHFFFAOYSA-N
- SMILES： OC1C2C(=CC(=C3C4C(=CC(=C5C(=C6C(C=C(C)C7=C8C(CO)=CC(C=1C8=C(C3=2)C(C=45)=C76)=O)=O)O)O)O)O)O

Computed Properties

Exact Mass: 520.07900
Monoisotopic Mass: 520.07943208 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 39
Rotatable Bond Count: 1
Complexity: 1190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 978
XLogP3: 5.6
Molecular Weight: 520.4
Topological Polar Surface Area: 176

Experimental Properties

Color/Form: Not available
Density: 2.0±0.1 g/cm3
Boiling Point: 994.7±65.0 °C at 760 mmHg
Flash Point: 569.2±30.8 °C
Solubility: In water, 2.85X10-4 mg/L at 25 °C (est)
PSA: 175.75000
LogP: 4.57570
Vapor Pressure: 1.8X10-27 mm Hg at 25 °C (est)
Solubility: Not available

Pseudohypericin Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22
Safety Instruction： 22-36
Hazardous Material Identification：
Storage Condition：2-8°C

Pseudohypericin Pricemore >>

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MedChemExpress	HY-N0685-1mg	Pseudohypericin	55954-61-5	99.23%	1mg	￥3285	2025-04-16
MedChemExpress	HY-N0685-5mg	Pseudohypericin	55954-61-5	≥95.0%	5mg	￥5000	2024-04-18
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